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This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
4-Chloro-2-methoxyaniline hydrochloride (CAS 861299-14-1), a key intermediate in
pharmaceutical and chemical synthesis.[1][2] This document is intended for researchers,
scientists, and drug development professionals, offering a detailed analysis of its Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights
provided herein are grounded in established spectroscopic principles and field-proven
methodologies to ensure scientific integrity and practical applicability.

Introduction to 4-Chloro-2-methoxyaniline
Hydrochloride

4-Chloro-2-methoxyaniline hydrochloride is the salt form of the parent compound 4-chloro-
2-methoxyaniline (CAS 93-50-5).[2][3] The hydrochloride form often enhances stability and
solubility, making it a preferred form for various applications, including the synthesis of CXCR2
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antagonists.[2] A thorough understanding of its spectroscopic properties is paramount for
quality control, reaction monitoring, and structural confirmation in synthetic workflows.

The protonation of the aniline nitrogen to form the hydrochloride salt significantly influences the
electronic environment of the molecule. This guide will dissect these effects on the
corresponding NMR, IR, and MS spectra.

Molecular Structure and Key ldentifiers

The structural integrity of a compound is the foundation of its chemical behavior. Here, we
present the molecular structure and key identifiers for 4-Chloro-2-methoxyaniline
hydrochloride.

Caption: Molecular structure of 4-Chloro-2-methoxyaniline hydrochloride.

Table 1: Key Identifiers for 4-Chloro-2-methoxyaniline Hydrochloride

Property Value Source
CAS Number 861299-14-1
Molecular Formula C7HeCI2NO [4]
Molecular Weight 194.06 g/mol
Physical Form Solid
4-Chloro-2-anisidine
Synonyms ) [1]
hydrochloride

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.[5] The protonation of the amino group in 4-Chloro-2-methoxyaniline hydrochloride
is expected to induce significant downfield shifts for the aromatic protons and the appearance
of a broad signal for the -NHs* protons.[5]

Predicted *H NMR Spectral Data
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The predicted *H NMR data is based on the analysis of the free base and the known effects of
ammonium salt formation on the chemical shifts of aromatic protons.

Table 2: Predicted *H NMR Data for 4-Chloro-2-methoxyaniline Hydrochloride in DMSO-de
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Chemical Shift o ] ] Rationale for
Multiplicity Integration Assignment .
(5, ppm) Assignment
The acidic

protons of the
ammonium
group are
expected to be

~10.0 (broad) S 3H -NHs* significantly
deshielded and
appear as a
broad singlet that
is exchangeable
with D20.

The aromatic
protons are
expected in this
region. The
electron-
72.74 m 3H ArH withdrawing
effect of the -
NHs* group will
cause a
downfield shift
compared to the

free aniline.

The methoxy
protons are
typically
observed as a
3.85 s 3H _OCHs sharp singlet in
this region,
relatively
unaffected by the
protonation of

the amino group.
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Predicted **C NMR Spectral Data

The 13C NMR spectrum will reflect the electronic changes in the aromatic ring due to the

electron-withdrawing nature of the -NHs* group.

Table 3: Predicted 13C NMR Data for 4-Chloro-2-methoxyaniline Hydrochloride in DMSO-de

Chemical Shift (6, ppm) Assignment Rationale for Assignment

The carbon attached to the
~150 C-OCHs methoxy group is expected to
be significantly downfield.

The carbon bearing the
~138 C-NHs* ammonium group will be
deshielded.

The carbon attached to the

~125 C-Cl ]
chlorine atom.
~123 Ar-CH Aromatic methine carbon.
~118 Ar-CH Aromatic methine carbon.
~115 Ar-CH Aromatic methine carbon.
The methoxy carbon is
56.0 -OCHs

expected in this region.

Experimental Protocol for NMR Spectroscopy

This protocol outlines a standardized procedure for acquiring high-quality NMR spectra of 4-
Chloro-2-methoxyaniline hydrochloride.

Workflow for NMR Sample Preparation and Analysis
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Caption: A standardized workflow for NMR analysis.
Detailed Steps:
o Sample Weighing: Accurately weigh 5-10 mg of 4-Chloro-2-methoxyaniline hydrochloride.

¢ Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of deuterated dimethyl
sulfoxide (DMSO-ds) in a clean, dry vial.[5] DMSO-ds is a suitable solvent for amine
hydrochlorides due to its high polarity.

e Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

¢ Instrumentation: Place the NMR tube into the spectrometer. A 400 MHz or higher field
instrument is recommended for good spectral resolution.

e 1H NMR Acquisition: Acquire the proton NMR spectrum. A sufficient number of scans should
be performed to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the carbon NMR spectrum using a standard proton-decoupled
pulse sequence. A greater number of scans will be necessary compared to the *H NMR
spectrum.[5]

o Data Processing: Process the raw data using appropriate software. This includes Fourier
transformation, phase correction, and baseline correction.

» Referencing: Reference the spectra using the residual solvent peak or an internal standard
like tetramethylsilane (TMS).
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Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule.[5] For 4-Chloro-2-methoxyaniline hydrochloride, the IR spectrum will be
dominated by the characteristic vibrations of the ammonium group, the aromatic ring, and the

ether linkage.

Predicted IR Spectral Data

The formation of the ammonium salt leads to the appearance of broad and strong N-H
stretching bands, which are shifted to lower frequencies compared to the free amine.[6][7][8]

Table 4: Predicted IR Absorption Bands for 4-Chloro-2-methoxyaniline Hydrochloride
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Wavenumber

(cm™)

Intensity

Assignment

Rationale for
Assignment

3200-2800

Strong, Broad

N-H™* stretch

The stretching
vibrations of the N-H
bonds in the
ammonium group give
rise to a very broad
and intense
absorption in this
region due to strong
hydrogen bonding.[6]
[718]

~3050

Medium

Aromatic C-H stretch

Characteristic
stretching vibration of
C-H bonds on the

aromatic ring.

~2950, ~2850

Medium

Aliphatic C-H stretch

Asymmetric and
symmetric stretching
of the C-H bonds in

the methoxy group.

~1600, ~1500

Medium-Strong

C=C stretch

(aromatic)

Skeletal vibrations of

the aromatic ring.

~1250

Strong

C-N stretch

Stretching vibration of
the bond between the
aromatic ring and the

nitrogen atom.

~1230

Strong

Asymmetric C-O-C
stretch

The C-O stretching of
the aryl alkyl ether.

~1030

Medium

Symmetric C-O-C
stretch

The C-O stretching of
the aryl alkyl ether.

~820

Strong

C-H out-of-plane bend

Bending vibration

characteristic of the
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substitution pattern on

the aromatic ring.

Stretching vibration of
~750 Strong C-Cl stretch the carbon-chlorine
bond.

Experimental Protocol for IR Spectroscopy

The KBr pellet method is a common and reliable technique for obtaining the IR spectrum of a

solid sample.[5]

Workflow for IR Sample Preparation and Analysis (KBr Pellet Method)

[M+H]*
m/z = 158/160

[M+H - CHs]*+
m/z = 143/145

- H20

[M+H - CHs - H20]*
miz = 125/127

Click to download full resolution via product page

Caption: A plausible fragmentation pathway for 4-chloro-2-methoxyaniline.
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Experimental Protocol for Mass Spectrometry

This protocol describes a general procedure for obtaining the mass spectrum of 4-Chloro-2-
methoxyaniline hydrochloride using ESI-MS.

Detailed Steps:

o Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a
suitable solvent such as methanol or acetonitrile. [5]2. Instrumentation: Use a mass
spectrometer equipped with an Electrospray lonization (ESI) source.

e Infusion: Infuse the sample solution directly into the ESI source at a constant flow rate.

o Data Acquisition: Acquire the mass spectrum in the positive ion mode. The mass range
should be set to cover the expected molecular ion and fragment peaks.

» Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak and
characteristic fragment ions. Pay close attention to the isotopic pattern of chlorine-containing
fragments.

Conclusion

This technical guide provides a detailed spectroscopic analysis of 4-Chloro-2-methoxyaniline
hydrochloride. The predicted NMR, IR, and MS data, along with the detailed experimental
protocols, offer a comprehensive resource for scientists working with this compound. The
protonation of the aniline nitrogen to form the hydrochloride salt results in distinct spectral
features, particularly the downfield shift of aromatic protons in tH NMR and the broad N-H*
stretching bands in the IR spectrum. The provided methodologies are designed to be self-
validating and adhere to high standards of scientific rigor, ensuring reliable and reproducible
results.
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4. 2-Chloro-4-methoxyaniline hydrochloride | C7H9CI2NO | CID 24181151 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. pdf.benchchem.com [pdf.benchchem.com]

e 6. cdnsciencepub.com [cdnsciencepub.com]

e 7. researchgate.net [researchgate.net]

e 8. spectroscopyonline.com [spectroscopyonline.com]

» To cite this document: BenchChem. [Spectroscopic Characterization of 4-Chloro-2-
methoxyaniline Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2458269/docs#spectroscopic-
characterization-of-4-chloro-2-methoxyaniline-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2458269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

